![molecular formula C30H52 B1240867 Oleanane CAS No. 471-67-0](/img/structure/B1240867.png)
Oleanane
Overview
Description
Oleanane is a natural triterpenoid . It is commonly found in woody angiosperms and is often used as an indicator of these plants in the fossil record . It is a member of the oleanoid series, which consists of pentacyclic triterpenoids where all rings are six-membered .
Synthesis Analysis
Like other triterpenoids, this compound is formed from six combined isoprene units . These isoprene units can be combined via a number of different pathways. In eukaryotes (including plants), this pathway is the mevalonate (MVA) pathway . For the formation of steroids and other triterpenoids, the isoprenoids are combined into a precursor known as squalene, which then undergoes enzymatic cyclization to produce the various different triterpenoids, including this compound .
Molecular Structure Analysis
This compound is a pentacyclic triterpenoid, a class of molecules made up of six connected isoprene units . The naming of both the ring structures and individual carbon atoms in this compound is the same as in steroids . As such, it consists of an A, B, C, D, and E ring, all of which are six-membered rings .
Chemical Reactions Analysis
This compound-type triterpene saponins, including elatosides, momordins, senegasaponins, camelliasaponins, and escins, have been obtained from various plants . They have shown various biofunctional activities, such as inhibitory effects on elevated levels of blood alcohol and glucose in alcohol and glucose-loaded rats, respectively .
Physical And Chemical Properties Analysis
This compound has a molecular formula of C30H52 . Its average mass is 412.734 Da and its monoisotopic mass is 412.406891 Da .
Scientific Research Applications
Molecular Fossil Record and Relation to Angiosperms
Oleanane is significant in paleobotany, particularly as a marker for flowering plants (angiosperms). Studies have shown that this compound concentrations in petroleum can indicate the maximum age of unknown or unavailable source rock. This is due to its presence in Upper Cretaceous and Tertiary source rocks and related oils, correlating with angiosperm diversification. Rare occurrences of pre-Cretaceous this compound suggest possible early angiosperm lineages or synthesis by other plant groups (Moldowan et al., 1994).
Chemotypes and Biological Activities
This compound is part of the this compound family of pentacyclic triterpenes, known for their structural diversity and inherent biocompatibility. They have affinity for functional proteins and offer potential for medicinal chemistry and drug development. Synthetic methods enable the production of these compounds, which are otherwise limited in natural availability (Jatczak & Grynkiewicz, 2014).
Multifunctional Agents in Cancer Prevention and Treatment
Synthetic this compound triterpenoids show promise as multifunctional drugs for cancer prevention and treatment. They are not conventional cytotoxic agents but affect inflammation, redox state of cells, and have anti-proliferative and pro-apoptotic properties. These agents also interact with various molecular targets, offering potential synergies with standard cancer treatments (Liby et al., 2007).
Biotransformation and Pharmacological Applications
This compound and ursane triterpenoids are derived from plant secondary metabolites and have shown antiviral, anti-inflammatory, antimicrobial, and antitumor activities. Recent research focuses on microbial synthesis and biotransformation, offering an environmentally friendly way to produce pharmacologically active compounds (Luchnikova et al., 2020).
Broad Applications in Chronic Disease Prevention and Treatment
Synthetic this compound triterpenoids (SOs) have been studied for their roles in disease prevention and treatment, especially in inflammatory and oxidative stress conditions. Their non-toxic nature and ability to modulate entire networks of cellular activity make them promising candidates for treating a wide range of diseases (Liby & Sporn, 2012).
Mechanism of Action
The active saponins were classified into three types: olean-12-en-28-oic acid 3-O-monodesmoside, olean-12-ene 3,28-O-acylated bisdesmoside, and acylated polyhydroxyolean-12-ene 3-O-monodesmoside . Common modes of action, such as involvements of capsaicin-sensitive nerves, endogenous NO and PGs, and possibly sympathetic nerves, as well as common structural requirements, were observed .
properties
IUPAC Name |
(4aS,6aR,6aR,6bR,8aR,12aS,14aR,14bS)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H52/c1-25(2)16-17-27(5)18-19-29(7)21(22(27)20-25)10-11-24-28(6)14-9-13-26(3,4)23(28)12-15-30(24,29)8/h21-24H,9-20H2,1-8H3/t21-,22+,23+,24-,27-,28+,29-,30-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCNKUCWWHVTTBY-KQCVGMHHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2(CCC3(C(C2C1)CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CC[C@@]3([C@@H]([C@@H]1CC(CC2)(C)C)CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCCC5(C)C)C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H52 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00872582 | |
Record name | Oleanane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00872582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
471-67-0 | |
Record name | Oleanane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=471-67-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Oleanane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000471670 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Oleanane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00872582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | OLEANANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CB9Y4447CP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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